Cas no 1251569-15-9 (1-(5-chloro-2-methoxyphenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine)

• Product name: 1-(5-chloro-2-methoxyphenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
• CAS No: 1251569-15-9
• MF: C₂₀H₁₈ClN₅OS
• MW: 411.907821178436
• CID: 5396487

1-(5-chloro-2-methoxyphenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)-5-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• 1-(5-chloro-2-methoxyphenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C20H18ClN5OS/c1-11-4-5-12(2)14(8-11)15-10-28-20(23-15)18-19(22)26(25-24-18)16-9-13(21)6-7-17(16)27-3/h4-10H,22H2,1-3H3
• InChI Key： SQQGACQPCQDQSB-UHFFFAOYSA-N
• SMILES： N1C(C2=NC(C3=CC(C)=CC=C3C)=CS2)=C(N)N(C2=CC(Cl)=CC=C2OC)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(5-chloro-2-methoxyphenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

Compound CAS No. 1251569-15-9: 1-(5-Chloro-2-Methoxyphenyl)-4-[4-(2,5-Dimethylphenyl)-1,3-Thiazol-2-Yl]-1H-1,2,3-Triazol-5-Amine

The compound with CAS No. 1251569-15-9, named 1-(5-chloro-2-methoxyphenyl)-4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine, is a highly specialized organic molecule with a complex structure that combines multiple heterocyclic rings and functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. Recent studies have highlighted its role in drug discovery and advanced material synthesis.

The molecular structure of CAS No. 1251569 is characterized by a triazole ring system fused with a thiazole moiety and substituted with a 5-chloro-2-methoxyphenyl group. The presence of these functional groups imparts the compound with versatile chemical reactivity and biological activity. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the development of novel pharmaceutical agents targeting various diseases.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of compound CAS No. 1251569 through multi-component reactions and modular assembly strategies. These methods not only enhance the scalability of production but also allow for precise control over the stereochemistry and regioselectivity of the final product. The ability to synthesize this compound in high yields has facilitated its use in large-scale screening assays for drug discovery.

In terms of biological activity, compound CAS No. 1251569 has shown promising results in vitro against several disease models. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Additionally, its ability to inhibit specific enzymes associated with neurodegenerative diseases has positioned it as a candidate for further preclinical testing.

The integration of computational chemistry techniques has further expanded our understanding of CAS No. 1251569's properties. Molecular docking studies have revealed its binding affinity to various protein targets, providing insights into its mechanism of action at the molecular level. These findings have been instrumental in guiding subsequent experimental studies and optimizing its pharmacokinetic profile.

Beyond its pharmaceutical applications, compound CAS No. 1251569 has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its role as a building block for constructing advanced materials with tailored electronic characteristics.

In conclusion, CAS No. 1257887 represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its intricate structure and versatile functional groups make it an invaluable tool for advancing both medicinal chemistry and materials science research.